Cas no 331950-30-2 (N-Cyclopropyl 4-bromobenzenesulfonamide)

N-Cyclopropyl 4-bromobenzenesulfonamide is a sulfonamide derivative featuring a cyclopropylamine moiety and a bromophenyl group. This compound is characterized by its unique structural properties, combining the electron-withdrawing sulfonamide group with the sterically constrained cyclopropyl ring, which enhances its reactivity and selectivity in organic synthesis. The presence of the bromine atom at the para position of the benzene ring offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined molecular structure makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting sulfonamide-based pharmacophores. The compound exhibits high purity and stability, ensuring reliable performance in synthetic applications.

N-Cyclopropyl 4-bromobenzenesulfonamide structure

331950-30-2 structure

Product Name:N-Cyclopropyl 4-bromobenzenesulfonamide

CAS No:331950-30-2

MF:C₉H₁₀BrNO₂S

MW:276.150200366974

MDL:MFCD00463486

CID:306529

PubChem ID:744748

Update Time:2025-07-02

N-Cyclopropyl 4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-N-cyclopropylbenzenesulfonamide
- 4-BROMO-N-CYCLOPROPYLBENZENESULPHONAMIDE
- Benzenesulfonamide, 4-bromo-N-cyclopropyl-
- N-Cyclopropyl 4-Bromobenzenesulfonamide
- AS-64634
- MFCD00463486
- CS-0038791
- 331950-30-2
- W10911
- 4-BROMO-N-CYCLOPROPYLBENZENE-1-SULFONAMIDE
- FT-0644446
- AB00073901-01
- 4-Bromo-N-cyclopropyl-benzenesulfonamide
- SCHEMBL1659340
- Oprea1_393611
- CBDivE_015877
- A821657
- AB06146
- NSAVNBOCCCUKQS-UHFFFAOYSA-N
- N-cyclopropyl4-bromobenzenesulfonamide
- Oprea1_553991
- DTXSID80353546
- AKOS003747403
- SY122940
- Cambridge id 5109763
- DB-014444
- STK187827
- N-Cyclopropyl 4-bromobenzenesulfonamide
- MDL： MFCD00463486
- Inchi： 1S/C9H10BrNO2S/c10-7-1-5-9(6-2-7)14(12,13)11-8-3-4-8/h1-2,5-6,8,11H,3-4H2
- InChI Key： NSAVNBOCCCUKQS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(NC1CC1)(=O)=O

Computed Properties

Exact Mass: 274.96200
Monoisotopic Mass: 274.961562
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6
XLogP3: 2.1

Experimental Properties

Density: 1.7
Melting Point: 110-112
Boiling Point: 373.2°Cat760mmHg
Flash Point: 179.5°C
Refractive Index: 1.646
PSA: 54.55000
LogP: 3.36150

N-Cyclopropyl 4-bromobenzenesulfonamide Security Information

Hazard Statement： Irritant/Keep Cold
Hazardous Material Identification：
Storage Condition：Keep cold

N-Cyclopropyl 4-bromobenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-Cyclopropyl 4-bromobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	212659-1g	4-Bromo-N-cyclopropylbenzenesulfonamide	331950-30-2	95%	1g	￡38.00	2022-03-01
Fluorochem	212659-5g	4-Bromo-N-cyclopropylbenzenesulfonamide	331950-30-2	95%	5g	￡150.00	2022-03-01
Fluorochem	212659-25g	4-Bromo-N-cyclopropylbenzenesulfonamide	331950-30-2	95%	25g	￡600.00	2022-03-01
Alichem	A019087769-10g	4-Bromo-N-cyclopropylbenzenesulfonamide	331950-30-2	97%	10g	$230.72	2023-09-02
Chemenu	CM201325-25g	4-Bromo-N-cyclopropylbenzenesulfonamide	331950-30-2	95+%	25g	$426	2021-08-05
TRC	C991870-100mg	N-Cyclopropyl 4-bromobenzenesulfonamide	331950-30-2		100mg	$64.00	2023-05-18
TRC	C991870-250mg	N-Cyclopropyl 4-bromobenzenesulfonamide	331950-30-2		250mg	$75.00	2023-05-18
TRC	C991870-500mg	N-Cyclopropyl 4-bromobenzenesulfonamide	331950-30-2		500mg	$87.00	2023-05-18
TRC	C991870-1g	N-Cyclopropyl 4-bromobenzenesulfonamide	331950-30-2		1g	$98.00	2023-05-18
Apollo Scientific	OR5694-1g	4-Bromo-N-cyclopropylbenzenesulphonamide	331950-30-2	98%	1g	£53.00	2025-02-20

N-Cyclopropyl 4-bromobenzenesulfonamide Suppliers

Amadis Chemical Company Limited

Gold Member

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(CAS:331950-30-2)N-Cyclopropyl 4-bromobenzenesulfonamide

Order Number:A821657

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):175.0/342.0

Email:sales@amadischem.com

Product Official Link

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